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Introduction
Styrene, a monomer used extensively in the production of plastics, resins, and rubber, poses a

potential health risk to individuals in occupational settings.[1][2] Monitoring exposure to styrene

is crucial for ensuring workplace safety and understanding its toxicological effects.[3][4][5]

Upon absorption into the body, primarily through inhalation, styrene is metabolized in the liver.

[6][7] The major metabolic pathway involves the oxidation of styrene to styrene-7,8-oxide,

which is then hydrolyzed to styrene glycol. Subsequent oxidation yields mandelic acid (MA)

and phenylglyoxylic acid (PGA).[1][6][8][9] These metabolites are excreted in the urine,

making them reliable biomarkers for assessing styrene exposure.[2][3] Phenylglyoxylic acid,

in particular, is a key indicator used in biological monitoring to quantify the absorbed dose of

styrene.[2][10]

Metabolic Pathway of Styrene
Styrene undergoes a series of enzymatic reactions, primarily mediated by cytochrome P450

enzymes in the liver, to form its urinary metabolites.[3][4][8] The principal pathway leads to the

formation of mandelic acid and phenylglyoxylic acid, which together account for the majority

of excreted styrene metabolites.[9]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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